Cas no 463-62-7 (Methanimine, N-oxide)

• Product Name: Methanimine, N-oxide
• CAS No: 463-62-7
• MF: CH₃NO
• MW: 45.04062
• CID: 324132

Methanimine, N-oxide Chemical and Physical Properties

Names and Identifiers

• Methanimine, N-oxide

• Inchi： InChI=1S/CH3NO/c1-2-3/h2H,1H2
• InChI Key： DITLKQKHWHCNBT-UHFFFAOYSA-N
• SMILES： C=[NH+][O-]

Computed Properties

• Exact Mass: 45.02149
• Monoisotopic Mass: 45.021
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 12.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.6A^2

Experimental Properties

• Density: 0.93
• Boiling Point: 112.2°C at 760 mmHg
• Flash Point: 36.3°C
• Refractive Index: 1.366
• PSA: 37.03
• LogP: 0.39900